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molecular formula C9H11NO2S B8437811 2-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylic acid

2-Methyl-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylic acid

Cat. No. B8437811
M. Wt: 197.26 g/mol
InChI Key: NYDBCYJTIAWUMB-UHFFFAOYSA-N
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Patent
US09388197B2

Procedure details

A mixture of methyl 2-methyl-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylate (59 mg, 0.28 mmol) and LiOH.H2O (14 mg, 0.33 mmol) in THF/MeOH/H2O (2.5 mL, 3:1:1) was stirred at RT for 2 h. The mixture was acidified to pH=3 and extracted with EtOAc. The comb. org. layers were dried over MgSO4, and conc. in vacuo.
Name
methyl 2-methyl-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylate
Quantity
59 mg
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
14 mg
Type
reactant
Reaction Step One
Name
THF MeOH H2O
Quantity
2.5 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[S:3][C:4]2[CH:10]([C:11]([O:13]C)=[O:12])[CH2:9][CH2:8][CH2:7][C:5]=2[N:6]=1.O[Li].O>C1COCC1.CO.O>[CH3:1][C:2]1[S:3][C:4]2[CH:10]([C:11]([OH:13])=[O:12])[CH2:9][CH2:8][CH2:7][C:5]=2[N:6]=1 |f:1.2,3.4.5|

Inputs

Step One
Name
methyl 2-methyl-4,5,6,7-tetrahydrobenzo[d]thiazole-7-carboxylate
Quantity
59 mg
Type
reactant
Smiles
CC=1SC2=C(N1)CCCC2C(=O)OC
Name
LiOH.H2O
Quantity
14 mg
Type
reactant
Smiles
O[Li].O
Name
THF MeOH H2O
Quantity
2.5 mL
Type
solvent
Smiles
C1CCOC1.CO.O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
was stirred at RT for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
layers were dried over MgSO4

Outcomes

Product
Details
Reaction Time
2 h

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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